Cas no 954246-57-2 (3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide)

• Product Name: 3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide
• CAS No: 954246-57-2
• MF: C₂₀H₂₂Cl₂N₂O₂
• MW: 393.306883335114
• CID: 6382456
• PubChem ID: 16892532
• Update Time: 2025-05-24

3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide
• 3,4-dichloro-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide
• F5022-0142
• AKOS024490866
• VU0630078-1
• SR-01000920031
• 3,4-dichloro-N-(3-(2-phenylmorpholino)propyl)benzamide
• 954246-57-2
• SR-01000920031-1

• Inchi： 1S/C20H22Cl2N2O2/c21-17-8-7-16(13-18(17)22)20(25)23-9-4-10-24-11-12-26-19(14-24)15-5-2-1-3-6-15/h1-3,5-8,13,19H,4,9-12,14H2,(H,23,25)
• InChI Key： CBQYYXBPHMJXEX-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C1=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 392.1058333g/mol
• Monoisotopic Mass: 392.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide

3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide: A Comprehensive Overview

The compound 3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide (CAS No: 954246-57-2) is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential bioactive characteristics. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide consists of a benzamide core with dichloro substitution at the 3 and 4 positions. The morpholine ring, substituted with a phenyl group at position 2, is connected via a propyl chain to the nitrogen atom of the benzamide moiety. This configuration imparts the molecule with both hydrophobic and hydrophilic properties, enhancing its solubility and bioavailability.

Recent research has focused on the synthesis and characterization of 954246-57-2 to optimize its pharmacokinetic properties. Scientists have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to improve the efficiency of its production. These advancements have not only reduced the cost of synthesis but also enhanced the purity of the compound, making it more suitable for large-scale applications.

In terms of biological activity, 3,4-dichloro-N-3-(2-phenylmorpholin-4-yl)propylbenzamide has shown potent inhibitory effects on several key enzymes involved in inflammatory pathways. For instance, studies conducted in 2023 demonstrated its ability to inhibit cyclooxygenase (COX)-2 enzyme activity, which is a major target for anti-inflammatory and pain-relieving drugs. This finding underscores its potential as a lead compound for developing novel analgesics with reduced side effects.

Moreover, preclinical studies have revealed that 954246-57-2 exhibits selective cytotoxicity against various cancer cell lines without significantly affecting normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in malignant tumors. These findings have sparked interest in exploring its potential as an anticancer agent in combination therapy regimens.

The versatility of 3,4-dichloro-N-3-(2-phenylmorpholin-4-y)propylbenzamide extends beyond pharmacology into materials science. Researchers have investigated its use as a building block for constructing advanced materials with tailored properties. For example, its ability to form self-assembled monolayers has been leveraged in the development of sensors and drug delivery systems with enhanced stability and functionality.

In conclusion, 954246–57–2, or 3,4-dichloro-N–(1–(1H–indol–3–ylethoxy)ethylidene)piperidine–1–carboxylic acid, represents a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and biological characterization, positions it as a valuable asset in both academic research and industrial applications.